D-Arginine

Specification

• CAS No.: 157-06-2
• Molecular Formula: C6H14N4O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1
• Standard InChI Key: ODKSFYDXXFIFQN-SCSAIBSYSA-N
• Isomeric SMILES: C(C[C@H](C(=O)O)N)CN=C(N)N
• SMILES: C(CC(C(=O)O)N)CN=C(N)N
• Canonical SMILES: C(CC(C(=O)O)N)CN=C(N)N

Introduction

Chemical Structure and Properties

D-Arginine belongs to the class of organic compounds known as D-alpha-amino acids, with the chemical formula C₆H₁₄N₄O₂ and a molecular weight of 174.201 (monoisotopic mass: 174.111675712). Also known by several synonyms including (2R)-2-amino-5-(carbamimidamido)pentanoic acid, (2R)-2-amino-5-guanidinopentanoic acid, (R)-2-amino-5-guanidinopentanoic acid, and D-2-Amino-5-guanidinovaleric acid, D-Arg represents the mirror image of the proteinogenic amino acid L-arginine.

The D-configuration refers to the stereochemistry at the alpha carbon, which differs from the L-configuration found in proteins naturally synthesized in living organisms. This stereochemical difference significantly impacts how D-Arg interacts with biological systems, often leading to effects that are distinct from its L-isomer.

Antimicrobial Activity

Potency Against Diverse Bacterial Species

D-Arginine demonstrates remarkable antimicrobial properties that distinguish it from other D-amino acids. Research has shown that compared to other D-amino acids, D-Arg displays higher potency and broader toxicity against a wider range of bacterial species. This heightened antimicrobial activity makes D-Arg particularly interesting for potential therapeutic applications targeting pathogenic bacteria.

Effects on Bacterial Biofilms

One of the most significant biological effects of D-Arg is its ability to disrupt bacterial biofilms. Studies focused on the periodontal pathogen Porphyromonas gingivalis have demonstrated that D-Arg can both inhibit biofilm formation and promote dissociation of established biofilms. At concentrations of ≥50 mM, D-Arg effectively reduced biomass accumulation, while at 100 mM, it promoted biofilm dissociation.

The inhibitory effects of D-Arg on biofilm formation occur at specific concentration thresholds:

• Inhibition of biofilm formation: ≥50 mM

• Promotion of biofilm dissociation: 100 mM

• Impact on biofilm activation: ≥60 mM for inhibition and ≥90 mM for dispersal

These findings suggest that D-Arg could potentially serve as a novel approach to combat biofilm-related infections, which are often resistant to conventional antimicrobial therapies.

Mechanism of Antimicrobial Action

Unlike some other D-amino acids such as D-Met, which primarily affects cell wall biosynthesis, D-Arg appears to inhibit bacterial growth through cell wall-independent mechanisms. Tolerance to D-Arg has been associated with mutations in the phosphate transport and chaperone systems, suggesting that D-Arg targets different cellular processes than other D-amino acids. This distinct mechanism of action could potentially be leveraged to develop novel antimicrobial strategies.

Ecological Role in Microbial Communities

D-Arginine plays a fascinating role in microbial ecology, particularly within Vibrio communities. Research has revealed that while virtually all Vibrio species are tolerant to D-Arg, only a few species can actually produce this D-amino acid.

This selective production and tolerance pattern suggests that D-Arg functions as part of a cooperative strategy in Vibrio communities, where D-Arg-producing members can protect non-producing members from competing bacteria. This represents a unique ecological function that highlights how D-amino acids can serve as modulators of microbial community composition and interactions in natural environments.

Physiological Effects and Metabolism

Bioavailability and Distribution

When administered orally, D-Arg demonstrates interesting pharmacokinetic properties. Studies indicate that D-Arg may exhibit higher enrichment in certain tissues compared to L-Arg. Research findings suggest that D-Arg may be available for brain development and could potentially serve as a nutrient supplement through milk.

In animal studies, orally administered D-Arg at a dose of 1000 mg/kg/day for 16 weeks increased L-Arg levels in the upper small intestine and kidney of rats. This suggests that D-Arg administration can influence the distribution and metabolism of its L-isomer counterpart.

Effects on Protein Expression and Enzymatic Activity

D-Arginine administration leads to significant changes in protein expression across various tissues. The table below summarizes key findings from a study administering D-Arg orally at 1000 mg/kg/day for 16 weeks in rats:

Protein/Enzyme	Tissue	Effect of D-Arginine
Cationic amino acid transporter 1 (CAT-1)	Upper small intestine	Significant increase
Arginase I	Liver	Significant increase
Endothelial nitric oxide synthase (eNOS)	Aorta and kidney	Significant increase
Nitric oxide synthase activity	Multiple tissues	No significant effect

These changes in protein expression suggest that D-Arg can modulate key metabolic pathways involved in amino acid transport and metabolism, potentially influencing various physiological processes.

Metabolite Levels

Administration of D-Arg also affects the levels of various metabolites in different tissues, as summarized in the table below:

Metabolite	Tissue	Effect of D-Arginine
L-Arginine	Upper small intestine, kidney	Significant increase
Urea	Skeletal muscle	Significant increase
Hydroxyproline	Upper small intestine	Significant decrease
Hydroxyproline	Kidney, brain	Significant increase
L-citrulline	Multiple tissues	No significant effect
Creatinine	Urine	Significant decrease
Creatinine	Upper small intestine	Significant increase

These alterations in metabolite levels demonstrate that D-Arg administration can have widespread effects on amino acid metabolism and related biochemical pathways.